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Compound of Interest

Compound Name: Decanedioic acid-d4

Cat. No.: B1474412

Essential Safety and Handling Guide for
Decanedioic Acid-d4

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of Decanedioic acid-d4, including personal protective
equipment (PPE), operational plans, and disposal procedures.

Physicochemical and Hazard Information

Decanedioic acid-d4 is a solid, white to off-white substance with a mild fatty odor.[1] While it is
a valuable compound in various research applications, it is crucial to be aware of its potential
hazards to ensure safe handling. The primary hazards associated with Decanedioic acid-d4
are skin and serious eye irritation.[1]

Table 1: Physical and Chemical Properties of Decanedioic acid-d4[1]
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Property

Value

Physical State

Solid

Color White to off-white

Odor Mild fatty odor

Melting Point 131-134°C (268 - 273 °F)

Boiling Point 295 °C (563 °F) at 133 hPa (100 mmHg)
Flash Point 220 °C (428 °F)

Water Solubility 1lg/L

Molecular Weight 206.29 g/mol

Table 2: Hazard Identification and Precautionary Statements[1]
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Hazard GHS Classification Precautionary Statements

P280: Wear protective
Skin Irritation Causes skin irritation. gloves/protective clothing/eye

protection/face protection.[1]

P302 + P352: IF ON SKIN:
Wash with plenty of soap and

water.
P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
o ) o water for several minutes.
Eye Irritation Causes serious eye irritation.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P317: Get medical help.

) May cause respiratory tract Use in a well-ventilated area or
Inhalation S ) o
irritation. with local exhaust ventilation.
) ) Do not eat, drink, or smoke
Ingestion May be harmful if swallowed.

when using this product.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Decanedioic acid-d4, the use of appropriate
personal protective equipment is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications
Safety glasses with side- Conforming to NIOSH (US) or
Eyes/Face ) )
shields or face shield. EN 166 (EU) standards.
Dispose of contaminated
gloves after use in accordance
Hands Chemical-resistant gloves. with applicable laws and good
laboratory practices. Wash and
dry hands.
The type of protective
equipment must be selected
) ] ) according to the concentration
Skin/Body Impervious clothing, lab coat.

and amount of the dangerous
substance at the specific

workplace.

Respiratory

NIOSH-approved respirator.

Required when dusts are
generated. Use mechanical
exhaust or a laboratory fume

hood to avoid exposure.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential for laboratory safety.

Experimental Workflow for Handling Decanedioic Acid-d4
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Preparation

Consult Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Ensure Fume Hood is Operational

HanLIing

Weigh Solid in Fume Hood

:

Avoid Dust Formation

:

Handle with Non-Sparking Tools

Cleanup i Disposal

Decontaminate Work Area

,

Collect Waste in Labeled, Sealed Container

,

Dispose of According to Local Regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Decanedioic acid-d4.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1474412?utm_src=pdf-body-img
https://www.benchchem.com/product/b1474412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Event

Wash with soap and water

Rinse with water for 15 mins Move to fresh air Rinse mouth with water
Remove contact lenses Give artificial respiration if needed Do not induce vomiting

Click to download full resolution via product page

Caption: Immediate first aid response to Decanedioic acid-d4 exposure.

Spill and Disposal Procedures

Accidental spills should be handled promptly and safely.

o Personal Precautions: Use personal protective equipment as outlined in Table 3. Avoid
breathing dust and ensure adequate ventilation.

e Environmental Precautions: Prevent the product from entering drains.

» Methods for Cleaning Up: Carefully pick up and arrange disposal without creating dust. Keep
in suitable, closed containers for disposal.

Disposal
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Waste material must be disposed of in accordance with national and local regulations. Leave
chemicals in their original containers and do not mix with other waste.

Storage and Incompatibility

Proper storage is crucial to maintain the stability and integrity of Decanedioic acid-d4.

» Storage Conditions: Store at room temperature in a dry and well-ventilated place. Keep
containers tightly closed and protect from moisture.

e Incompatible Materials: Avoid contact with strong oxidizing agents. The product is stable
under recommended storage conditions.

By adhering to these safety protocols and operational plans, researchers can confidently and
safely handle Decanedioic acid-d4 in their laboratory work. Always refer to the specific Safety
Data Sheet (SDS) for the most detailed and up-to-date information before handling any
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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